Cas no 17791-25-2 ( )

  structure
  structure
Product Name: 
CAS No:17791-25-2
MF:C15H14O2
MW:226.270464420319
CID:906576
PubChem ID:301514
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • AC1L6YLF; 3-(4-Hydroxy-phenyl)-1-phenyl-propan-1-on; 3-(4-hydroxy-phenyl)-1-phenyl-propan-1-one; NSC179363; SureCN1076586; CHEMBL493025;
    • 3-(4-hydroxyphenyl)-1-phenyl-1-propanone
    • SCHEMBL1076586
    • NSC-179363
    • 3-(4-Hydroxy-phenyl)-1-phenyl-propan-1-one
    • AKOS017552850
    • WYRIUKIUHKMEJX-UHFFFAOYSA-N
    • CHEMBL493025
    • DTXSID40306694
    • 17791-25-2
    • NSC179363
    •  
    • Inchi: 1S/C15H14O2/c16-14-9-6-12(7-10-14)8-11-15(17)13-4-2-1-3-5-13/h1-7,9-10,16H,8,11H2
    • InChI Key: WYRIUKIUHKMEJX-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)CCC1C=CC(=CC=1)O

Computed Properties

  • Exact Mass: 226.09942
  • Monoisotopic Mass: 226.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3
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